Cas no 493036-32-1 (1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid)

1-(2-Aminoethyl)-1H-pyrazole-4-carboxylic acid is a versatile heterocyclic compound featuring both a pyrazole core and a carboxylic acid functional group, with an additional aminoethyl side chain. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective modifications, enabling its use in the development of biologically active molecules. Its stability under standard conditions and compatibility with common coupling reagents enhance its utility in peptide and small-molecule derivatization. The compound is particularly useful in medicinal chemistry for designing targeted inhibitors or ligands due to its balanced polarity and structural flexibility.
1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid structure
493036-32-1 structure
Product Name:1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
CAS No:493036-32-1
MF:C6H9N3O2
MW:155.154560804367
MDL:MFCD06804807
CID:1017650
PubChem ID:22476334
Update Time:2025-06-07

1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid,1-(2-aminoethyl)-(9CI)
    • 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
    • EN300-230172
    • CS-0266533
    • 1H-Pyrazole-4-carboxylic acid, 1-(2-aminoethyl)-
    • AKOS000312321
    • SCHEMBL5732657
    • 1-(2-aminoethyl)pyrazole-4-carboxylic acid
    • 493036-32-1
    • STL415373
    • 1-(2-AMINOETHYL)-1H-PYRAZOLE-4-CARBOXYLICACID
    • BBL041006
    • DB-268011
    • MDL： MFCD06804807
    • Inchi： 1S/C6H9N3O2/c7-1-2-9-4-5(3-8-9)6(10)11/h3-4H,1-2,7H2,(H,10,11)
    • InChI Key： BXMKEXGJEYDQBU-UHFFFAOYSA-N
    • SMILES： OC(C1C=NN(C=1)CCN)=O

Computed Properties

  • Exact Mass: 155.06957
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 81.14

1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337203-50mg
1-(2-Aminoethyl)-1h-pyrazole-4-carboxylic acid
 493036-32-1 97%
50mg
 ￥17128.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337203-100mg
1-(2-Aminoethyl)-1h-pyrazole-4-carboxylic acid
 493036-32-1 97%
100mg
 ￥17942.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337203-250mg
1-(2-Aminoethyl)-1h-pyrazole-4-carboxylic acid
 493036-32-1 97%
250mg
 ￥17296.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337203-500mg
1-(2-Aminoethyl)-1h-pyrazole-4-carboxylic acid
 493036-32-1 97%
500mg
 ￥21067.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337203-1g
1-(2-Aminoethyl)-1h-pyrazole-4-carboxylic acid
 493036-32-1 97%
1g
 ￥23511.00 2024-05-11
Ambeed
A607319-1g
1-(2-Aminoethyl)-1H-pyrazole-4-carboxylic acid
 493036-32-1 97%
1g
 $403.0 2024-04-19
Enamine
EN300-230172-0.05g
1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
 493036-32-1 95%
0.05g
 $732.0 2024-06-20
Enamine
EN300-230172-0.1g
1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
 493036-32-1 95%
0.1g
 $767.0 2024-06-20
Enamine
EN300-230172-0.25g
1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
 493036-32-1 95%
0.25g
 $801.0 2024-06-20
Enamine
EN300-230172-0.5g
1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
 493036-32-1 95%
0.5g
 $836.0 2024-06-20

1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:493036-32-1)1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
Order Number:A1163528
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:18
Price ($):363.0
Email:sales@amadischem.com

1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid Related Literature

Related Categories

493036-32-1 (1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:493036-32-1)1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
A1163528
Purity:99%
Quantity:1g
Price ($):363.0
Email